Cas no 370880-15-2 ((3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate)

• Product Name: (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• CAS No: 370880-15-2
• MF: C₁₃H₁₉F₃N₂O₃
• MW: 308.296774148941
• CID: 1089550
• PubChem ID: 71711111
• Update Time: 2025-06-03

(3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• tert-butyl (3aS,6aS)-5-(2,2,2-trifluoroacetyl)-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-1-carboxylate
• tert-butyl (3as,6as)-5-(trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2h)-carboxylate
• (3aS,6aS)-tert-Butyl5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate
• BZGOJFCMZWZKKA-DTWKUNHWSA-N
• 370880-15-2
• SCHEMBL650695
• DTXSID10856792
• AKOS022172912

• Inchi： 1S/C13H19F3N2O3/c1-12(2,3)21-11(20)18-5-4-8-6-17(7-9(8)18)10(19)13(14,15)16/h8-9H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： BZGOJFCMZWZKKA-DTWKUNHWSA-N
• SMILES： FC(C(N1C[C@@H]2[C@H](C1)CCN2C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 308.13477696g/mol
• Monoisotopic Mass: 308.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate

Recent Advances in the Application of (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate (CAS: 370880-15-2) in Chemical Biology and Pharmaceutical Research

The compound (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate (CAS: 370880-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This bicyclic pyrrolidine derivative, characterized by its tert-butyl carbamate and trifluoroacetyl functional groups, serves as a critical intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology.

One of the most notable advancements involves the use of this compound as a key building block in the synthesis of protease inhibitors. Researchers have demonstrated its efficacy in the construction of selective inhibitors targeting viral proteases, such as those associated with SARS-CoV-2 and HIV. The trifluoroacetyl group enhances the electrophilicity of the adjacent carbonyl carbon, facilitating nucleophilic attack and subsequent bond formation with target enzymes. This property has been leveraged to design potent inhibitors with improved binding affinities and pharmacokinetic profiles.

In addition to its applications in antiviral therapy, (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate has shown promise in the field of CNS drug discovery. Recent preclinical studies have explored its incorporation into small molecules targeting G protein-coupled receptors (GPCRs) and ion channels. The rigid bicyclic scaffold of the compound provides a stable framework for interactions with these membrane proteins, enabling the development of ligands with high selectivity and reduced off-target effects. For instance, derivatives of this compound have been evaluated as potential therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another emerging area of research focuses on the compound's utility in medicinal chemistry for the design of prodrugs. The tert-butyl carbamate group serves as a protective moiety that can be cleaved under physiological conditions, releasing active drug molecules. This strategy has been employed to enhance the bioavailability and tissue penetration of poorly soluble drugs. Recent studies have reported the successful application of this approach in the development of anticancer agents, where the prodrug form improves tumor targeting and reduces systemic toxicity.

From a synthetic chemistry perspective, advancements in the scalable production of (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate have been achieved through optimized catalytic processes. Innovations in asymmetric hydrogenation and enantioselective synthesis have enabled the production of high-purity batches with minimal byproducts. These improvements are critical for meeting the growing demand for this intermediate in both academic and industrial settings.

In conclusion, (3aS,6aS)-tert-Butyl 5-(2,2,2-trifluoroacetyl)hexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate (CAS: 370880-15-2) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its multifaceted applications, ranging from antiviral drug development to CNS therapeutics and prodrug design, underscore its importance as a versatile scaffold. Future research is expected to further explore its potential in emerging therapeutic areas, driven by ongoing innovations in synthetic methodologies and biological targeting strategies.